![molecular formula C17H16O3 B5228261 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione CAS No. 88952-36-7](/img/structure/B5228261.png)
1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione, also known as curcumin, is a natural compound found in turmeric. It has been used for centuries in traditional medicine for its anti-inflammatory and antioxidant properties. In recent years, curcumin has gained attention in the scientific community for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione is complex and not fully understood. It has been shown to modulate several signaling pathways involved in inflammation, oxidative stress, and cell proliferation. Curcumin has also been shown to interact with various cellular targets, including transcription factors, enzymes, and receptors.
Biochemical and physiological effects:
Curcumin has been shown to have several biochemical and physiological effects, including inhibition of inflammation, oxidative stress, and angiogenesis. It has also been shown to modulate immune function and improve cognitive function.
Advantages and Limitations for Lab Experiments
Curcumin has several advantages as a research tool, including its low toxicity and availability. However, its poor solubility and bioavailability can limit its effectiveness in certain experiments. Additionally, 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione can have off-target effects and may interact with other compounds in the experimental system.
Future Directions
There are several future directions for research on 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedione, including the development of more effective delivery systems to improve its bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications in various diseases. Other areas of research include the use of this compound as a chemopreventive agent and its potential role in improving gut health.
Synthesis Methods
Curcumin can be synthesized through several methods, including extraction from turmeric, chemical synthesis, and biotransformation. The most common method is extraction from turmeric, which involves the isolation and purification of 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)-1,3-propanedioneoids from the rhizomes of turmeric plants.
Scientific Research Applications
Curcumin has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties, and may also have neuroprotective effects.
Properties
IUPAC Name |
1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)propane-1,3-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O3/c1-11-7-8-15(18)14(9-11)17(20)10-16(19)13-6-4-3-5-12(13)2/h3-9,18H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXRYCWWRJIOAAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C(=O)CC(=O)C2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70385851 |
Source
|
Record name | 1,3-Propanedione, 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70385851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88952-36-7 |
Source
|
Record name | 1,3-Propanedione, 1-(2-hydroxy-5-methylphenyl)-3-(2-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70385851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.